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Get Quote

Einleitung: Die chemische Reaktivität der 4-
Chlorhexansäure
4-Chlorhexansäure (CAS: 89490-35-7) ist ein bifunktionelles Molekül, das gezielte chemische

Umwandlungen an zwei unterschiedlichen Positionen ermöglicht.[2][3][4]

Die Carbonsäuregruppe (-COOH): Diese Gruppe ist der primäre Angriffspunkt für

Reaktionen wie Veresterung und Amidierung. Die Aktivierung der Carbonsäure ist oft der

erste Schritt, um ihre Reaktivität gegenüber Nukleophilen zu erhöhen.

Das Chloratom am C-4-Kohlenstoff: Das sekundäre Chlorid macht diese Position zu einem

Zentrum für nukleophile Substitutionsreaktionen, was die Einführung einer Vielzahl von

funktionellen Gruppen ermöglicht.[1] Abhängig von den Reaktionsbedingungen und dem

Nukleophil können diese Substitutionen über S N 1- oder S N 2-Mechanismen ablaufen.[1]

Die gezielte Derivatisierung an einer dieser Positionen, während die andere geschützt oder

unberührt bleibt, ist der Schlüssel zur Synthese komplexer Moleküle.
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Abbildung 1: Reaktionswege für die Derivatisierung von 4-Chlorhexansäure.

Derivatisierung der Carbonsäuregruppe
Die Umwandlung der Carboxylgruppe ist ein gängiger erster Schritt in mehrstufigen Synthesen.

Veresterung zu 4-Chlorhexansäureestern
Die Veresterung wandelt die polare Carbonsäuregruppe in einen weniger polaren Ester um,

was die Löslichkeit in organischen Lösungsmitteln verbessert und die Gruppe für nachfolgende

Reaktionen schützt. Alkyl-Ester sind zudem oft stabiler und eignen sich gut für die

gaschromatographische Analyse.[5]

Diese klassische Methode nutzt einen Überschuss an Alkohol als Lösungsmittel und Reaktant

in Gegenwart eines sauren Katalysators.[6]
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Reagenz/Material Spezifikation Anmerkungen

4-Chlorhexansäure ≥97% Ausgangsmaterial

Methanol Wasserfrei Reaktant und Lösungsmittel

Schwefelsäure (H₂SO₄) Konzentriert (98%)
Katalysator. Mit Vorsicht

handhaben.

Natriumbicarbonat (NaHCO₃) Gesättigte Lösung Zur Neutralisation

Natriumchlorid (NaCl) Gesättigte Lösung (Sole) Für die wässrige Aufarbeitung

Magnesiumsulfat (MgSO₄) Wasserfrei Trocknungsmittel

Diethylether oder Ethylacetat Reagenzqualität Extraktionslösungsmittel

Schritt-für-Schritt-Anleitung:

Reaktionsansatz: Lösen Sie 4-Chlorhexansäure (1,0 Äq.) in einem Rundkolben in einem

großen Überschuss an wasserfreiem Methanol (z. B. 20-facher molarer Überschuss).

Katalysatorzugabe: Kühlen Sie die Mischung in einem Eisbad und fügen Sie langsam und

unter Rühren konzentrierte Schwefelsäure (0,1 Äq.) hinzu. Die Zugabe ist exotherm.

Reflux: Setzen Sie einen Rückflusskühler auf den Kolben und erhitzen Sie die Mischung für

4-6 Stunden unter Rückfluss (ca. 65 °C für Methanol).

Reaktionskontrolle: Überwachen Sie den Reaktionsfortschritt mittels

Dünnschichtchromatographie (DC) bis zum vollständigen Verbrauch des Ausgangsmaterials.

Aufarbeitung: Lassen Sie die Mischung auf Raumtemperatur abkühlen und entfernen Sie

den größten Teil des Methanols unter reduziertem Druck.

Extraktion: Lösen Sie den Rückstand in Diethylether oder Ethylacetat und überführen Sie ihn

in einen Scheidetrichter.

Waschen: Waschen Sie die organische Phase vorsichtig nacheinander mit gesättigter

Natriumbicarbonatlösung (zur Neutralisation der Säure), Wasser und gesättigter NaCl-

Lösung.
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Trocknung und Aufreinigung: Trocknen Sie die organische Phase über wasserfreiem

Magnesiumsulfat, filtrieren Sie das Trockenmittel ab und entfernen Sie das Lösungsmittel im

Rotationsverdampfer, um den rohen 4-Chlorhexansäuremethylester zu erhalten.[7][8] Eine

weitere Aufreinigung kann durch Vakuumdestillation erfolgen.

Amidkopplung zur Synthese von 4-
Chlorhexansäureamiden
Die direkte Reaktion einer Carbonsäure mit einem Amin ist aufgrund einer konkurrierenden

Säure-Base-Reaktion ineffizient.[9][10] Daher muss die Carbonsäure zunächst aktiviert

werden. Eine gängige Methode ist die Verwendung von Carbodiimid-Kopplungsreagenzien wie

Dicyclohexylcarbodiimid (DCC) oder 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimid (EDC).[10]

Dieses Protokoll beschreibt eine milde und effiziente Methode zur Bildung einer Amidbindung

bei Raumtemperatur.[10]

Materialien und Reagenzien:

Reagenz/Material Spezifikation Anmerkungen

4-Chlorhexansäure ≥97% Ausgangsmaterial

Amin (primär oder sekundär) Reagenzqualität Nukleophil

EDC-HCl Reagenzqualität Kopplungsreagenz

N,N-Dimethylformamid (DMF) Wasserfrei
Aprotisches polares

Lösungsmittel

N,N-Diisopropylethylamin

(DIPEA)
Reagenzqualität Nicht-nukleophile Base

Wasser, Diethylether, HCl (1

M)
Reagenzqualität Für die Aufarbeitung

Schritt-für-Schritt-Anleitung:

Reaktionsansatz: Lösen Sie 4-Chlorhexansäure (1,0 Äq.) in wasserfreiem DMF in einem

Rundkolben unter Inertgasatmosphäre (z. B. Stickstoff oder Argon).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=R309398&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorohexanoic-acid_-methyl-ester
https://www.fishersci.co.uk/gb/en/scientific-products/lab-reporter-europe/chemicals/amide-synthesis.html
https://www.chemistrysteps.com/amides-from-carboxylic-acids-dcc-edc-coupling/
https://www.chemistrysteps.com/amides-from-carboxylic-acids-dcc-edc-coupling/
https://www.chemistrysteps.com/amides-from-carboxylic-acids-dcc-edc-coupling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Basenzugabe: Fügen Sie N,N-Diisopropylethylamin (DIPEA) (2,5 Äq.) hinzu.

Aktivierung: Kühlen Sie die Lösung auf 0 °C und fügen Sie EDC-HCl (1,2 Äq.) in Portionen

hinzu. Rühren Sie die Mischung für 15 Minuten bei 0 °C.

Aminzugabe: Fügen Sie das gewünschte Amin (1,1 Äq.) langsam zur Reaktionsmischung

hinzu.

Reaktion: Lassen Sie die Mischung langsam auf Raumtemperatur erwärmen und rühren Sie

für 12-24 Stunden.

Reaktionskontrolle: Überwachen Sie den Fortschritt mittels DC oder LC-MS.

Aufarbeitung: Gießen Sie die Reaktionsmischung in Wasser und extrahieren Sie das Produkt

mehrmals mit Diethylether oder einem anderen geeigneten organischen Lösungsmittel.

Waschen: Waschen Sie die vereinigten organischen Phasen nacheinander mit 1 M HCl,

gesättigter NaHCO₃-Lösung und gesättigter NaCl-Lösung.

Trocknung und Aufreinigung: Trocknen Sie die organische Phase über Na₂SO₄, filtrieren Sie

und entfernen Sie das Lösungsmittel unter reduziertem Druck. Das Rohprodukt wird

typischerweise durch Säulenchromatographie auf Kieselgel aufgereinigt.

4-Chlorhexansäure
+ Amin in DMF Zugabe von DIPEA Kühlen auf 0°C Zugabe von EDC-HCl

(Aktivierung) Zugabe des Amins Rühren bei Raumtemperatur
(12-24h)

Wässrige Aufarbeitung
& Extraktion Säulenchromatographie Reines Amid
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Abbildung 2: Arbeitsablauf für die EDC-vermittelte Amidkopplung.

Nukleophile Substitution am C-4-Chloratom
Das Chloratom an der C-4-Position ist ein reaktives Zentrum, das die Einführung verschiedener

funktioneller Gruppen durch nukleophile Substitution ermöglicht.[1]

Protokoll 3: Synthese von 4-Hydroxyhexansäure
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Die Hydrolyse des Chlorids zu einer Hydroxylgruppe ist eine grundlegende Umwandlung.

Diese Reaktion wird typischerweise unter basischen Bedingungen durchgeführt, um den

nukleophilen Angriff durch ein Hydroxidion zu erleichtern.[1]

Materialien und Reagenzien:

Reagenz/Material Spezifikation Anmerkungen

4-Chlorhexansäure ≥97% Ausgangsmaterial

Natriumhydroxid (NaOH) Pellets oder Lösung Nukleophil und Base

Wasser Deionisiert Lösungsmittel

Salzsäure (HCl) Konzentriert Zur Ansäuerung

Ethylacetat Reagenzqualität Extraktionslösungsmittel

Schritt-für-Schritt-Anleitung:

Reaktionsansatz: Lösen Sie 4-Chlorhexansäure (1,0 Äq.) in einer wässrigen Lösung von

Natriumhydroxid (2,5 Äq.).

Heizen: Erhitzen Sie die Reaktionsmischung unter Rühren für mehrere Stunden auf 80-100

°C.

Reaktionskontrolle: Überwachen Sie das Verschwinden des Ausgangsmaterials (z.B. durch

GC-MS einer angesäuerten und extrahierten Probe).

Ansäuern: Kühlen Sie die Reaktionsmischung auf Raumtemperatur ab und säuern Sie sie

dann vorsichtig in einem Eisbad mit konzentrierter Salzsäure an, bis ein pH-Wert von ~2

erreicht ist.

Extraktion: Extrahieren Sie das Produkt, 4-Hydroxyhexansäure, mehrmals mit Ethylacetat.

Trocknung und Aufreinigung: Trocknen Sie die vereinigten organischen Phasen über

Na₂SO₄, filtrieren Sie und entfernen Sie das Lösungsmittel unter reduziertem Druck, um das

Rohprodukt zu erhalten.
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Derivatisierung für die Gaschromatographie (GC)-
Analyse
Aufgrund ihrer Polarität und geringen Flüchtigkeit neigen Carbonsäuren in der GC-Analyse zu

schlechter Peakform und Adsorption an der Säule.[11] Eine Derivatisierung ist daher oft

notwendig.

Veresterung (Alkylation): Wie in Protokoll 1 beschrieben, ist die Umwandlung in Methylester

eine gängige Methode.[5][11]

Silylierung: Dies ist eine der häufigsten Derivatisierungsmethoden für polare funktionelle

Gruppen. Reagenzien wie N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) ersetzen den

aktiven Wasserstoff der Carboxylgruppe durch eine Trimethylsilyl (TMS)-Gruppe.[12] Dies

reduziert die Polarität und erhöht die Flüchtigkeit und thermische Stabilität des Analyten.[5]

[12] Die Reaktivität für die Silylierung folgt im Allgemeinen der Reihenfolge: Alkohol > Phenol

> Carbonsäure > Amin > Amid.[12]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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